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Compound of Interest

Compound Name: PD 123319 ditrifluoroacetate

Cat. No.: B2994623 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction
PD 123319 ditrifluoroacetate is a potent and selective non-peptide antagonist of the

angiotensin II type 2 (AT2) receptor, with an IC50 of 34 nM.[1][2][3] It is a valuable tool for

researchers studying the renin-angiotensin system and its role in cardiovascular and renal

physiology and pathophysiology. This document provides detailed protocols for the preparation

of a stock solution of PD 123319 ditrifluoroacetate for use in various biological assays.

Quantitative Data Summary
A summary of the key quantitative data for PD 123319 ditrifluoroacetate is presented in the

table below for easy reference.
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Property Value Source

Molecular Weight 736.66 g/mol [1][2]

Molecular Formula C₃₅H₃₄F₆N₄O₇ [1]

CAS Number 136676-91-0 [1]

Purity ≥98% (HPLC)

Appearance White to yellow solid [1]

Solubility in Water
≥ 36 mg/mL (48.87 mM)[1][2],

Soluble to 100 mM[4]

MedChemExpress, HelloBio,

R&D Systems

Solubility in DMSO Soluble Axon Medchem

Storage of Solid
4°C, sealed, away from

moisture
[1]

Stock Solution Storage

-20°C for up to 1 month; -80°C

for up to 6 months (sealed,

away from moisture)

[1]

Experimental Protocol: Preparation of a 10 mM
Stock Solution in Water
This protocol describes the preparation of a 10 mM stock solution of PD 123319
ditrifluoroacetate in water. This is a commonly used concentration for in vitro studies.

Materials:

PD 123319 ditrifluoroacetate (solid)

Sterile, nuclease-free water

Calibrated analytical balance

Microcentrifuge tubes or other appropriate sterile containers

Vortex mixer
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Pipettes and sterile filter tips

(Optional) Sonicator

Procedure:

Determine the required mass: To prepare a 10 mM stock solution, use the following

calculation:

Mass (mg) = Desired Volume (mL) x 10 mM x 736.66 g/mol / 1000

For example, to prepare 1 mL of a 10 mM stock solution, you would need 7.37 mg of PD
123319 ditrifluoroacetate.

Weigh the compound: Carefully weigh the calculated amount of PD 123319
ditrifluoroacetate using a calibrated analytical balance in a clean, dry weighing boat or

directly into a sterile microcentrifuge tube.

Add solvent: Add the appropriate volume of sterile, nuclease-free water to the tube

containing the compound.

Dissolve the compound: Close the tube tightly and vortex thoroughly to dissolve the

compound. If necessary, gentle warming or brief sonication can be used to aid dissolution.[2]

Visually inspect the solution to ensure that all the solid has dissolved and the solution is

clear.

Aliquot and store: To avoid repeated freeze-thaw cycles, it is recommended to aliquot the

stock solution into smaller, single-use volumes in sterile microcentrifuge tubes.[1]

Storage: Store the aliquots at -20°C for short-term storage (up to 1 month) or at -80°C for

long-term storage (up to 6 months).[1] Ensure the tubes are sealed tightly to prevent

evaporation and contamination.

Note on Sterilization: If the stock solution is intended for cell culture experiments, it is advisable

to filter-sterilize the solution through a 0.22 µm syringe filter before aliquoting and storage.[1]

Diagrams
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Experimental Workflow for Stock Solution Preparation

Workflow for Preparing PD 123319 Ditrifluoroacetate Stock Solution
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Caption: A flowchart illustrating the key steps for preparing a stock solution of PD 123319
ditrifluoroacetate.

Signaling Pathway Context: Role of AT2 Receptor

Simplified Renin-Angiotensin System and PD 123319 Action
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Caption: A diagram showing the antagonistic action of PD 123319 on the AT2 receptor within

the renin-angiotensin system.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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